Cas no 255377-45-8 (Epiequisetin)

• Product Name: Epiequisetin
• CAS No: 255377-45-8
• MF: C₂₂H₃₁NO₄
• MW: 373.485846757889
• CID: 1066755
• Update Time: 2025-07-13

Epiequisetin Chemical and Physical Properties

Names and Identifiers

• EPIEQUISETIN
• MEGxm0_000491
• epi-Equisetin
• Epiequisetin

• Inchi： 1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17-,22-/m1/s1
• InChI Key： QNQBPPQLRODXET-YPFNAWONSA-N
• SMILES： O/C(=C1/C(N(C)[C@H](CO)C/1=O)=O)/[C@]1(C)[C@H](/C=C/C)C=C[C@@H]2C[C@H](C)CC[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 722
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on Epiequisetin

Epiequisetin (CAS No. 255377-45-8): A Comprehensive Overview of Its Chemical Profile and Emerging Biological Applications

Epiequisetin, chemically designated as (2R,3R)-2,3-dihydro-2,3-dihydroxy-5-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one, is a naturally occurring flavonoid derivative with the molecular formula C₁₆H₁₂O₇ and a molecular weight of 320.27 g/mol. Its CAS number, 255377-45-8, uniquely identifies it in chemical databases and literature. This compound has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities and potential therapeutic applications.

The structural framework of Epiequisetin is characterized by a benzopyranone core, which is a common motif found in many bioactive natural products. The presence of multiple hydroxyl and methoxy groups enhances its solubility in polar solvents and contributes to its interactions with biological targets. Recent studies have highlighted the compound's remarkable potential in modulating various cellular pathways, making it a subject of intense investigation in drug discovery.

One of the most compelling aspects of Epiequisetin is its ability to exhibit potent anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by modulating nuclear factor kappa B (NF-κB) signaling pathways. These findings align with the growing body of evidence suggesting that flavonoids can serve as effective anti-inflammatory agents.

Furthermore, Epiequisetin has shown promise in antioxidant and anticancer research. Its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage has been well-documented. In particular, studies have indicated that it can induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. This mechanism suggests that Epiequisetin may have therapeutic potential in the management of cancers characterized by uncontrolled cell proliferation.

The compound's interaction with specific enzymes and receptors has also been a focus of recent research. For instance, preliminary data suggest that Epiequisetin can inhibit the activity of lipoxygenase (LOX), an enzyme involved in the pathogenesis of inflammatory diseases such as rheumatoid arthritis. By modulating LOX activity, Epiequisetin may help mitigate inflammation and associated symptoms.

Another area where Epiequisetin has shown promise is in neuroprotection. Studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress-induced neuronal damage. This property makes it a candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of Epiequisetin is also an important consideration for its potential therapeutic applications. Research has shown that it exhibits good oral bioavailability and can be metabolized by cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

Recent advances in synthetic chemistry have enabled the development of more efficient methods for the preparation of Epiequisetin derivatives. These derivatives often exhibit enhanced biological activity while maintaining structural integrity. Such modifications hold promise for generating novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, Epiequisetin (CAS No. 255377-45-8) is a multifaceted natural product with significant potential in pharmaceutical applications. Its diverse biological activities, coupled with its favorable pharmacokinetic profile, make it an attractive candidate for further development into therapeutic agents targeting inflammation, cancer, oxidative stress, and neurodegenerative diseases. As research continues to uncover new aspects of its biology, Epiequisetin is poised to play an increasingly important role in modern medicine.